2,4-dichloro-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C17H20Cl2N2O3S2/c1-12-8-17(15(19)9-14(12)18)26(22,23)20-10-16(13-2-5-24-11-13)21-3-6-25-7-4-21/h2,5,8-9,11,16,20H,3-4,6-7,10H2,1H3
• InChI Key: NKJTWSVOQLIWTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCC(C2=COC=C2)N3CCSCC3
• Molecular Formula: C17H20Cl2N2O3S2
• Molecular Weight: 435.4 g/mol

Description

2,4-dichloro-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-5-methylbenzenesulfonamide is a chemical compound with potential applications in scientific research. It is also known by its chemical formula, C16H19Cl2NO3S. This compound is synthesized using a specific method, which involves several steps. The compound's mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions are discussed in

Scientific Research Applications

Research Applications

1. Synthesis and Characterization

• The synthesis and structural characterization of compounds related to 2,4-dichloro-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-5-methylbenzenesulfonamide have been a significant focus in research. For example, studies have synthesized various methylbenzenesulfonamide derivatives with applications in medicinal chemistry and molecular biology (Cheng De-ju, 2015).

2. Antimicrobial and Anticancer Properties

• Research has explored the antimicrobial and anticancer activities of similar sulfonamide derivatives. For instance, studies on mixed-ligand copper(II)-sulfonamide complexes revealed their interactions with DNA and demonstrated significant anticancer and antimicrobial properties (González-Álvarez et al., 2013).

3. Enzyme Inhibitory Kinetics

• Sulfonamide derivatives have been studied for their inhibitory effects on enzymes, with implications for the treatment of diseases such as Alzheimer’s. For example, N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides showed significant acetylcholinesterase inhibitory activity, suggesting potential therapeutic applications (Abbasi et al., 2018).

4. Photodynamic Therapy Applications

• Some studies have also investigated the role of benzenesulfonamide derivatives in photodynamic therapy, particularly for cancer treatment. The high singlet oxygen quantum yield of certain zinc phthalocyanine derivatives substituted with benzenesulfonamide groups underscores their potential in this field (Pişkin et al., 2020).

5. Chemical Reactions and Molecular Interactions

• The regioselectivity and molecular interactions in the reactions of sulfonamides are subjects of in-depth study, which provides valuable insights into their chemical properties and potential applications in various fields (Rozentsveig et al., 2008).